Cas no 20799-98-8 (N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine)

N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine structure
20799-98-8 structure
Product Name:N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine
CAS No:20799-98-8
MF:C19H24N2
MW:280.407264709473
CID:1396168
PubChem ID:416909
Update Time:2025-04-20

N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine
    • NSC83395
    • N~1~-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)-N~2~,N~2~-dimethyl-1,2-ethanediamine
    • AC1L9CJ7
    • NCIOpen2_009159
    • CHEMBL332939
    • CTK4E5148
    • NSC 83395
    • AG-E-52722
    • N(1)-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-N(2),N(2)-dimethyl-1,2-ethanediamine
    • NSC83395; N~1~-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)-N~2~,N~2~-dimethyl-1,2-ethanediamine; AC1L9CJ7; NCIOpen2_009159; CHEMBL332939; CTK4E5148; NSC 83395; AG-E-52722; N(1)-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)-N(2),N(2)-dimethyl-1,2-ethanediamine;
    • 20799-98-8
    • N-(6,11-dihydro-5H-dibenzo[[?],[?]][7]annulen-11-yl)-N',N'-dimethyl-ethane-1,2-diamine
    • DTXSID50174886
    • BDBM50103368
    • Inchi: 1S/C19H24N2/c1-21(2)14-13-20-19-17-9-5-3-7-15(17)11-12-16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3
    • InChI Key: CZULGHYJEDZFMY-UHFFFAOYSA-N
    • SMILES: N(CCN(C)C)C1C2C=CC=CC=2CCC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 280.19412
  • Monoisotopic Mass: 280.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
  • LogP: 4.21870

N-(6,11-dihydro-5h-dibenzo[1,2-a:1',2'-e][7]annulen-11-yl)-n',n'-dimethylethane-1,2-diamine Related Literature

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